2,5-Hexanedione
2,5-Hexanedione
2,5-Hexanedione is a major metabolite of the neurotoxic industrial solvent methyl n-butyl ketone. It reacts with amines to yield 2,5-dimethylpyrroles.
2,5-Hexanedione (2,5HD) is a major metabolite of methyl n-butyl ketone. It is neurotoxic in nature and is water soluble.
2,5-hexanedione is a clear colorless to amber liquid with a sweet aromatic odor. (NTP, 1992)
2,5-hexanedione is a diketone that is hexane substituted by oxo groups at positions 2 and 5. It is a toxic metabolite of hexane and of 2-hexanone It has a role as a human xenobiotic metabolite and a neurotoxin. It is a diketone and a methyl ketone. It derives from a hydride of a hexane.
2,5-Hexanedione (2,5HD) is a major metabolite of methyl n-butyl ketone. It is neurotoxic in nature and is water soluble.
2,5-hexanedione is a clear colorless to amber liquid with a sweet aromatic odor. (NTP, 1992)
2,5-hexanedione is a diketone that is hexane substituted by oxo groups at positions 2 and 5. It is a toxic metabolite of hexane and of 2-hexanone It has a role as a human xenobiotic metabolite and a neurotoxin. It is a diketone and a methyl ketone. It derives from a hydride of a hexane.
Brand Name:
Vulcanchem
CAS No.:
110-13-4
VCID:
VC20810371
InChI:
InChI=1S/C6H10O2/c1-5(7)3-4-6(2)8/h3-4H2,1-2H3
SMILES:
CC(=O)CCC(=O)C
Molecular Formula:
C6H10O2
Molecular Weight:
114.14 g/mol
2,5-Hexanedione
CAS No.: 110-13-4
Cat. No.: VC20810371
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,5-Hexanedione is a major metabolite of the neurotoxic industrial solvent methyl n-butyl ketone. It reacts with amines to yield 2,5-dimethylpyrroles. 2,5-Hexanedione (2,5HD) is a major metabolite of methyl n-butyl ketone. It is neurotoxic in nature and is water soluble. 2,5-hexanedione is a clear colorless to amber liquid with a sweet aromatic odor. (NTP, 1992) 2,5-hexanedione is a diketone that is hexane substituted by oxo groups at positions 2 and 5. It is a toxic metabolite of hexane and of 2-hexanone It has a role as a human xenobiotic metabolite and a neurotoxin. It is a diketone and a methyl ketone. It derives from a hydride of a hexane. |
|---|---|
| CAS No. | 110-13-4 |
| Molecular Formula | C6H10O2 |
| Molecular Weight | 114.14 g/mol |
| IUPAC Name | hexane-2,5-dione |
| Standard InChI | InChI=1S/C6H10O2/c1-5(7)3-4-6(2)8/h3-4H2,1-2H3 |
| Standard InChI Key | OJVAMHKKJGICOG-UHFFFAOYSA-N |
| SMILES | CC(=O)CCC(=O)C |
| Canonical SMILES | CC(=O)CCC(=O)C |
| Boiling Point | 376 °F at 760 mm Hg (NTP, 1992) 194.0 °C |
| Flash Point | 174 °F (NTP, 1992) |
| Melting Point | 22.1 °F (NTP, 1992) -5.5 °C |
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